(E)-3-(furan-2-yl)-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]prop-2-enamide
• InChI: InChI=1S/C21H18N2O3S/c24-20(8-7-18-3-1-11-26-18)22-17-6-5-15-9-10-23(14-16(15)13-17)21(25)19-4-2-12-27-19/h1-8,11-13H,9-10,14H2,(H,22,24)/b8-7+
• InChI Key: FEYGHXVIKQSRBO-BQYQJAHWSA-N
• Canonical SMILES: C1CN(CC2=C1C=CC(=C2)NC(=O)C=CC3=CC=CO3)C(=O)C4=CC=CS4
• Isomeric SMILES: C1CN(CC2=C1C=CC(=C2)NC(=O)/C=C/C3=CC=CO3)C(=O)C4=CC=CS4
• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.4 g/mol

Description

(E)-3-(furan-2-yl)-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acrylamide is a useful research compound. Its molecular formula is C21H18N2O3S and its molecular weight is 378.45. The purity is usually 95%.
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Scientific Research Applications

Chemical Transformations and Cyclization Processes

Research has demonstrated the compound's involvement in chemical transformations and cyclization processes. For example, N-(2-Acylaryl)benzamides and analogous compounds, which share structural similarities with (E)-3-(furan-2-yl)-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acrylamide, undergo Camps cyclization to form quinolin-4(1H)-ones with high yields (Mochalov et al., 2016). Additionally, the palladium-catalyzed direct alkenation of thiophenes and furans, including compounds similar to the subject compound, has been developed to produce mono-alkenylated products in good yields, often isolating the (E)-isomers as the major products (Zhao et al., 2009).

Applications in Organic Synthesis

The compound's relevance extends to organic synthesis, where its structural elements are utilized in the construction of complex molecules. An example includes the synthesis of substituted tetrahydroquinoline derivatives by condensation processes, highlighting the versatility of furan and thiophene moieties in facilitating the formation of pharmacologically interesting structures (Dyachenko et al., 2015).

Reactivity and Mechanistic Insights

Further investigations into the reactivity of furan and thiophene derivatives have provided insights into the mechanisms of various organic reactions. For instance, studies on the Diels-Alder reaction under BF3-etherate catalysis have shown remarkable reactivity, emphasizing the compound's role in understanding reaction pathways and designing novel synthetic routes (Kumar & Balasubrahmanyam, 1997).

Advancements in Heterocyclic Chemistry

The compound also plays a role in the advancement of heterocyclic chemistry, with research exploring its utility in synthesizing new heterocyclic structures. This includes the multicomponent synthesis of tetrahydroquinoline derivatives, showcasing the compound's applicability in creating molecules with potential biological activity (Dyachenko et al., 2015).